Cas no 130506-22-8 (6-Nitroso-2H-chromen-2-one)

6-Nitroso-2H-chromen-2-one structure
6-Nitroso-2H-chromen-2-one structure
Product Name:6-Nitroso-2H-chromen-2-one
CAS No:130506-22-8
MF:C9H5NO3
MW:175.140902280807
CID:184239
PubChem ID:1871
Update Time:2025-04-19

6-Nitroso-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-Nitroso-2H-chromen-2-one
    • 2H-1-Benzopyran-2-one,6-nitroso-
    • 6-Nitroso-1,2-benzopyrone
    • 6-nitrosochromen-2-one
    • AKOS006271903
    • DTXSID90156580
    • N 8403
    • 6-Nitrosocoumarin
    • 6-NO2BP
    • HMS3262N19
    • NCGC00094193-02
    • NOBP
    • CHEMBL1255659
    • CCG-204951
    • NCGC00015753-01
    • EU-0100869
    • Tox21_500869
    • NCGC00094193-01
    • NCGC00261554-01
    • 2H-1-Benzopyran-2-one, 6-nitroso-
    • SR-01000076033
    • PD015149
    • SCHEMBL792923
    • SR-01000076033-1
    • Lopac-N-8403
    • NCGC00015753-03
    • 6-Nitroso-1,2-benzopyrone, ADP-ribosyltransferase inhibitor
    • J-005818
    • SDCCGSBI-0050844.P002
    • NCGC00015753-02
    • LP00869
    • 130506-22-8
    • NCGC00015753-04
    • Lopac0_000869
    • DB-350613
    • 6-NOBP
    • DTXCID8079071
    • Inchi: 1S/C9H5NO3/c11-9-4-1-6-5-7(10-12)2-3-8(6)13-9/h1-5H
    • InChI Key: HXTDAUGEZTYMGP-UHFFFAOYSA-N
    • SMILES: O1C(C=CC2C=C(C=CC1=2)N=O)=O

Computed Properties

  • Exact Mass: 175.02700
  • Monoisotopic Mass: 175.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.7Ų

Experimental Properties

  • PSA: 59.64000
  • LogP: 2.19090

6-Nitroso-2H-chromen-2-one Security Information

  • WGK Germany:3

6-Nitroso-2H-chromen-2-one Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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